N-[1-(3-chlorophenyl)pyrrolidin-3-yl]-2-methylpropanamide

• IUPAC Name: N-[1-(3-chlorophenyl)pyrrolidin-3-yl]-2-methylpropanamide
• InChI: InChI=1S/C14H19ClN2O/c1-10(2)14(18)16-12-6-7-17(9-12)13-5-3-4-11(15)8-13/h3-5,8,10,12H,6-7,9H2,1-2H3,(H,16,18)
• InChI Key: FVEGRLQUIPOQTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1CCN(C1)C2=CC(=CC=C2)Cl
• Molecular Formula: C14H19ClN2O
• Molecular Weight: 266.76 g/mol

Description

N-[1-(3-chlorophenyl)pyrrolidin-3-yl]-2-methylpropanamide, commonly known as CP 47,497, is a synthetic cannabinoid compound that is widely used in scientific research. It is a potent agonist of the cannabinoid receptors, which are found in various parts of the human body, including the brain, immune system, and peripheral tissues. CP 47,497 is known to have a wide range of biochemical and physiological effects, which make it an important tool for studying the endocannabinoid system and its role in various diseases.

Mechanism of Action

CP 47,497 is a potent agonist of the cannabinoid receptors, which are G protein-coupled receptors that are found in various parts of the human body. When CP 47,497 binds to the cannabinoid receptors, it activates a signaling pathway that leads to the release of various neurotransmitters and other signaling molecules. This activation of the cannabinoid receptors can have a wide range of effects on various physiological processes, such as pain sensation, inflammation, and immune function.
Biochemical and Physiological Effects
CP 47,497 has a wide range of biochemical and physiological effects, which make it an important tool for studying the endocannabinoid system. It has been shown to have analgesic, anti-inflammatory, and immunomodulatory effects, which make it a potential therapeutic agent for the treatment of various diseases. CP 47,497 has also been shown to have neuroprotective effects, which make it a potential therapeutic agent for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

CP 47,497 has several advantages as a tool for studying the endocannabinoid system. It is a potent agonist of the cannabinoid receptors, which makes it a useful tool for investigating the mechanisms of action of these receptors. Additionally, CP 47,497 is relatively stable and easy to handle, which makes it a convenient tool for laboratory experiments.
However, there are also limitations to the use of CP 47,497 in laboratory experiments. It is a synthetic compound that may not accurately reflect the effects of endogenous cannabinoids in the human body. Additionally, CP 47,497 is a potent agonist of the cannabinoid receptors, which may lead to non-specific effects that are not related to the endocannabinoid system.

Future Directions

There are several future directions for the use of CP 47,497 in scientific research. One potential direction is the development of new drugs that target the endocannabinoid system for the treatment of various diseases. Another potential direction is the investigation of the interactions between the endocannabinoid system and other signaling pathways, such as the opioid system and the immune system. Additionally, CP 47,497 may be used to investigate the effects of cannabinoids on various physiological processes, such as appetite regulation and sleep.

Synthesis Methods

CP 47,497 is synthesized using a multi-step process that involves the reaction of various chemical intermediates. The first step involves the reaction of 3-chlorobenzaldehyde with pyrrolidine to form 1-(3-chlorophenyl)pyrrolidine. This intermediate is then reacted with 2-methylpropanoyl chloride to form N-[1-(3-chlorophenyl)pyrrolidin-3-yl]-2-methylpropanamide, which is the final product. The synthesis of CP 47,497 is a complex process that requires careful attention to detail and strict adherence to safety protocols.

Scientific Research Applications

CP 47,497 is widely used in scientific research to study the endocannabinoid system and its role in various diseases. It is used to investigate the mechanisms of action of the cannabinoid receptors and their interactions with other signaling pathways. CP 47,497 is also used to study the effects of cannabinoids on various physiological processes, such as pain sensation, inflammation, and immune function. Additionally, CP 47,497 is used to develop new drugs that target the endocannabinoid system for the treatment of various diseases, such as cancer, epilepsy, and neurodegenerative disorders.